Cas no 1428574-89-3 (1-[(3-methyl-3-oxetanyl)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-[(3-methyl-3-oxetanyl)methyl]-1H-pyrazol-4-amine
• CAS No: 1428574-89-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2111598
• Update Time: 2023-11-19

1-[(3-methyl-3-oxetanyl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methyl-3-oxetanyl)methyl]-1H-Pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(3-methyl-3-oxetanyl)methyl]-
• CID 89456648
• 1-[(3-methyl-3-oxetanyl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C8H13N3O/c1-8(5-12-6-8)4-11-3-7(9)2-10-11/h2-3H,4-6,9H2,1H3
• InChI Key： HBZURKRWSHLURN-UHFFFAOYSA-N
• SMILES： O1CC(C)(CN2C=C(C=N2)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 321.5±12.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)